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Compound of Interest

Compound Name:
1-(3-Chloropropoxy)-4-

fluorobenzene

Cat. No.: B156296 Get Quote

Technical Guide: Physical Properties of 1-(3-
Chloropropoxy)-4-fluorobenzene
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a focused overview of the key physical properties of 1-(3-
Chloropropoxy)-4-fluorobenzene, a compound of interest in various research and

development applications. The data presented is intended to support laboratory and

developmental work by providing essential physical constants.

Data Presentation: Physical Properties
The following table summarizes the primary physical properties of 1-(3-Chloropropoxy)-4-
fluorobenzene.
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Property Value Notes

Boiling Point 118-120 °C at 10 mmHg[1]

Density ~1.2 g/cm³ [1]

Molecular Formula C₉H₁₀ClFO [1][2][3][4][5][6]

Molecular Weight 188.63 g/mol [1][2][3][4][5][6]

CAS Number 1716-42-3 [1][2][3][4][6]

Appearance
Clear yellowish to orange

liquid
[1]

Experimental Protocols
Detailed experimental protocols for the determination of the boiling point and density of 1-(3-
Chloropropoxy)-4-fluorobenzene are not provided in the cited reference materials. Typically,

the boiling point of a substance at reduced pressure is determined using vacuum distillation

apparatus, and the temperature and pressure are recorded. Density is commonly measured

using a pycnometer or a digital density meter at a specified temperature. For precise and

reproducible results, standardized methods such as those outlined by ASTM or ISO are

generally followed.

Logical Relationship of Physical Properties
The following diagram illustrates the direct association of the key physical properties with the

chemical compound.

Physical Properties

1-(3-Chloropropoxy)-4-fluorobenzene

Boiling Point:
118-120 °C @ 10 mmHg

Density:
~1.2 g/cm³

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.nbinno.com/article/pharmaceutical-intermediates/technical-specs-handling-1-3-chloropropoxy-4-fluorobenzene-zp
https://www.nbinno.com/article/pharmaceutical-intermediates/technical-specs-handling-1-3-chloropropoxy-4-fluorobenzene-zp
https://www.nbinno.com/article/pharmaceutical-intermediates/technical-specs-handling-1-3-chloropropoxy-4-fluorobenzene-zp
https://www.scbt.com/p/1-3-chloropropoxy-4-fluorobenzene-1716-42-3
https://www.3wpharm.com/product/64163.html
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=4718&ExtHyperLink=1
https://m.chemicalbook.com/SpectrumEN_1716-42-3_13CNMR.htm
https://www.calpaclab.com/1-3-chloropropoxy-4-fluorobenzene-min-97-100-grams/ala-c124480-100g
https://www.nbinno.com/article/pharmaceutical-intermediates/technical-specs-handling-1-3-chloropropoxy-4-fluorobenzene-zp
https://www.scbt.com/p/1-3-chloropropoxy-4-fluorobenzene-1716-42-3
https://www.3wpharm.com/product/64163.html
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=4718&ExtHyperLink=1
https://m.chemicalbook.com/SpectrumEN_1716-42-3_13CNMR.htm
https://www.calpaclab.com/1-3-chloropropoxy-4-fluorobenzene-min-97-100-grams/ala-c124480-100g
https://www.nbinno.com/article/pharmaceutical-intermediates/technical-specs-handling-1-3-chloropropoxy-4-fluorobenzene-zp
https://www.scbt.com/p/1-3-chloropropoxy-4-fluorobenzene-1716-42-3
https://www.3wpharm.com/product/64163.html
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=4718&ExtHyperLink=1
https://www.calpaclab.com/1-3-chloropropoxy-4-fluorobenzene-min-97-100-grams/ala-c124480-100g
https://www.nbinno.com/article/pharmaceutical-intermediates/technical-specs-handling-1-3-chloropropoxy-4-fluorobenzene-zp
https://www.benchchem.com/product/b156296?utm_src=pdf-body
https://www.benchchem.com/product/b156296?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Relationship between 1-(3-Chloropropoxy)-4-fluorobenzene and its physical

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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